![molecular formula C15H17N5O4 B2664388 2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941890-70-6](/img/structure/B2664388.png)
2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
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Overview
Description
The compound “2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide” is a chemical compound that has been studied for its potential applications . It is part of a novel series of compounds that were synthesized for their potential biological activity .
Synthesis Analysis
The synthesis of this compound involves reactions of novel 2-hydrazinyl-4,4-diphenyl-1H-imidazol-5 (4H)-one with hydrazonoyl halides . This compound is also related to a series of 7,7-diphenyl-1,2-dihydroimidazo [2,1-c] [1,2,4]triazin-6 (7H)-one compounds .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. It includes an imidazolone moiety, which is expected to contribute to its biological activity . The exact structure can be confirmed by various analytical methods .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of 2-hydrazinyl-4,4-diphenyl-1H-imidazol-5 (4H)-one with hydrazonoyl halides . Other reactions may also be involved, depending on the specific synthesis route used .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its density, melting point, and boiling point, can be determined using standard laboratory techniques .Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Recent research has shown that novel heterocyclic compounds derived from similar structures to the one have been synthesized and are used as a base to prepare various new heterocyclic compounds. These compounds have been found to have applications in medicinal chemistry, particularly as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Development of Antimicrobial Agents
Compounds incorporating a similar triazine structure have been synthesized and investigated for their potential as antimicrobial agents. Studies have reported the synthesis of various derivatives that exhibit significant antimicrobial effects against a range of microorganisms (Cankilic & Yurttaş, 2017); (Sawant, 2013).
Insecticidal Applications
Innovative heterocycles similar to the compound have been synthesized and assessed for insecticidal properties, specifically against the cotton leafworm, Spodoptera littoralis. These studies contribute to the development of new insecticidal agents in agricultural research (Fadda et al., 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O4/c1-2-24-11-5-3-10(4-6-11)18-7-8-19-13(22)14(23)20(9-12(16)21)17-15(18)19/h3-6H,2,7-9H2,1H3,(H2,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJQPDBISBSGVCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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